Cas no 61151-14-2 (Phenol, 2-[(butylthio)methyl]-4-methyl-)

• Product Name: Phenol, 2-[(butylthio)methyl]-4-methyl-
• CAS No: 61151-14-2
• MF: C₁₂H₁₈OS
• MW: 210.335722446442
• CID: 490513
• PubChem ID: 71398943
• Update Time: 2025-04-19

Phenol, 2-[(butylthio)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(butylthio)methyl]-4-methyl-
• 2-(butylsulfanylmethyl)-4-methylphenol
• 2-[(BUTYLSULFANYL)METHYL]-4-METHYLPHENOL
• DTXSID50820331
• 61151-14-2

• Inchi： 1S/C12H18OS/c1-3-4-7-14-9-11-8-10(2)5-6-12(11)13/h5-6,8,13H,3-4,7,9H2,1-2H3
• InChI Key： HOWXXAMTRSRMRJ-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=C(C)C=1)O)CCCC

Computed Properties

• Exact Mass: 210.10794
• Monoisotopic Mass: 210.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23